Cas no 39539-91-8 (N3,N3-dimethylpyridazine-3,6-diamine)

• Product Name: N3,N3-dimethylpyridazine-3,6-diamine
• CAS No: 39539-91-8
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 2117055
• PubChem ID: 20316820
• Update Time: 2025-05-24

N3,N3-dimethylpyridazine-3,6-diamine Chemical and Physical Properties

Names and Identifiers

• N3,N3-dimethyl-3,6-Pyridazinediamine
• 3-N,3-N-dimethylpyridazine-3,6-diamine
• N3,N3-dimethylpyridazine-3,6-diamine
• 3,6-Pyridazinediamine, N,N-dimethyl-
• NOPSPOQXLFJTRR-UHFFFAOYSA-N
• MFCD16988477
• 39539-91-8
• AKOS006339317
• SCHEMBL933736
• F70382
• 3-AMINO-6-(DIMETHYLAMINO)PYRIDAZINE
• DTXSID70605086
• DA-42538
• F1967-6782
• N,N-dimethyl-pyridazine-3,6-diamine
• N~3~,N~3~-Dimethylpyridazine-3,6-diamine

• Inchi： 1S/C6H10N4/c1-10(2)6-4-3-5(7)8-9-6/h3-4H,1-2H3,(H2,7,8)
• InChI Key： NOPSPOQXLFJTRR-UHFFFAOYSA-N
• SMILES： N(C)(C)C1=CC=C(N)N=N1

Computed Properties

• Exact Mass: 138.090546336Da
• Monoisotopic Mass: 138.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N3,N3-dimethylpyridazine-3,6-diamine

N3,N3-Dimethylpyridazine-3,6-Diamine: A Comprehensive Overview

N3,N3-Dimethylpyridazine-3,6-diamine, identified by the CAS number 39539-91-8, is a compound of significant interest in various fields of chemistry and materials science. This compound is a derivative of pyridazine, a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The presence of dimethylamino groups at position 3 and 6 imparts unique electronic and structural properties to the molecule, making it a valuable component in numerous applications.

The structure of N3,N3-Dimethylpyridazine-3,6-diamine is characterized by its conjugated aromatic system, which contributes to its stability and reactivity. The dimethylamino groups act as electron-donating substituents, enhancing the compound's ability to participate in various chemical reactions. This makes it a versatile building block in organic synthesis, particularly in the development of novel materials and pharmaceutical agents.

Recent studies have highlighted the potential of N3,N3-Dimethylpyridazine-3,6-diamine in the field of optoelectronics. Researchers have explored its use as a precursor for synthesizing advanced materials with tailored electronic properties. For instance, its application in the synthesis of conductive polymers has shown promise in improving the efficiency of organic light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its role in materials science, N3,N3-Dimethylpyridazine-3,6-diamine has garnered attention in medicinal chemistry. Its ability to form stable complexes with metal ions has led to investigations into its potential as a ligand in drug delivery systems. Recent findings suggest that it could serve as a scaffold for designing bioactive molecules with enhanced pharmacokinetic properties.

The synthesis of N3,N3-Dimethylpyridazine-3,6-diamine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These developments underscore the importance of continuous research into optimized synthetic pathways for this compound.

From an environmental perspective, understanding the degradation pathways and toxicity profile of N3,N3-Dimethylpyridazine-3,6-diamine is crucial for its safe handling and application. Studies have shown that it undergoes biodegradation under specific conditions, minimizing its ecological footprint when used responsibly.

In conclusion, N3,N3-Dimethylpyridazine-3,6-diamine (CAS No: 39539-91-8) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and recent research breakthroughs position it as a key player in advancing modern technologies and therapeutic solutions.